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9-Decenoic Acid: A Monounsaturated Fatty Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 9-decenoic acid, confirming its
classification as a monounsaturated fatty acid. This document will delve into its chemical
properties, structure, and relevant experimental protocols. The information is tailored for
researchers, scientists, and professionals in drug development who are interested in the
characteristics and applications of this medium-chain fatty acid.

Classification of 9-Decenoic Acid

Fatty acids are carboxylic acids with a long aliphatic chain, which can be either saturated or
unsaturated. Unsaturated fatty acids contain one or more carbon-carbon double or triple bonds.

A monounsaturated fatty acid (MUFA) is characterized by the presence of a single carbon-
carbon double bond in its fatty acid chain, with all other carbon atoms being single-bonded.[1]
In contrast, polyunsaturated fatty acids (PUFAs) have more than one double bond.
Monounsaturated fats are a type of unsaturated fatty acid that contains only one double or
triple bond in the carbon chain.[2]
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9-Decenoic acid, with the chemical formula C10H1802, is a fatty acid with a 10-carbon chain.
Its structure features a single double bond located at the ninth carbon atom (C9). This
structural characteristic unequivocally classifies 9-decenoic acid as a monounsaturated fatty
acid.[3] Itis also known by other names such as Caproleic acid and Dec-9-enoic acid.[4][5]

The following diagram illustrates the classification of fatty acids and the position of 9-decenoic
acid within this classification.

Logical Relationship: Fatty Acid Classification
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Fatty Acid Classification Diagram

Physicochemical Properties of 9-Decenoic Acid

A summary of the key physicochemical properties of 9-decenoic acid is presented in the table
below for easy reference and comparison.
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Property Value Reference
Molecular Formula C10H1802 [31[5][6]
Molecular Weight 170.25 g/mol [31[5][6]
IUPAC Name dec-9-enoic acid [6]
CAS Number 14436-32-9 [4][5]
Appearance Colorless liquid [6]
Boiling Point 269.0to 271.0 °C at 760 mm ]

Hg
Density 0.918 g/mL at 25 °C [7]

Refractive Index

1.447 at 20 °C

[7]

Water Solubility

0.072 g/L

[8]

logP (Octanol/Water)

3.36

[8]

Occurrence and Biological Significance

9-Decenoic acid has been reported in various natural sources, including butterfat and several

types of cheeses such as Swiss, blue, cheddar, Romano, and Parmesan.[7] It is also found in
mutton, hop oil, beer, and both white and red wine.[7] While research into the specific biological
roles of 9-decenoic acid is ongoing, other monounsaturated fatty acids are known to have
various biological activities. For instance, some studies have reported antimicrobial and anti-
inflammatory properties for other monounsaturated fatty acids like 9-octadecenoic acid.[9][10]

Experimental Protocols: Synthesis of 9-Decenoic
Acid
The synthesis of 9-decenoic acid can be achieved through various organic synthesis routes.

Below is a detailed methodology for a potential synthesis route based on the hydrolysis of its
methyl ester.

Objective: To synthesize 9-decenoic acid from 9-decenoic acid methyl ester.
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Materials:

» 9-Decenoic acid methyl ester (DAME)
e Potassium hydroxide (KOH)

* |Isopropyl alcohol

o Water

e Concentrated hydrochloric acid (HCI)

o Saturated sodium chloride (NaCl) solution
e Anhydrous sodium sulfate (Na2S0a4)

e 5-L 5-necked round-bottom flask

e Mechanical stirrer

 Addition funnel

» Condenser

e Thermocouple

» Water bath

« Distillation apparatus

Procedure:

e Reaction Setup: A 5-L 5-necked round-bottom flask is equipped with a mechanical stirrer, an

addition funnel, a condenser, a thermocouple, and a stopper. The flask is charged with 1106

g of 9-decenoic acid methyl ester, 540 mL of water, and 300 mL of isopropyl alcohol.[11] A

nitrogen atmosphere is established by passing nitrogen gas through the headspace for 15

minutes.[11]
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e Saponification: An aqueous solution of potassium hydroxide (10 M, 660 mL) is added over a
period of 5 minutes. The reaction is exothermic, and the temperature will rise. The mixture is
stirred for four hours, maintaining a temperature of about 30 °C.[11]

 Acidification: The reaction mixture is cooled in a water bath. Concentrated aqueous
hydrochloric acid (37%, 600 mL) is added in portions over one hour, ensuring the
temperature is maintained below 40 °C, until the pH of the mixture is between 1 and 2.[11]

» Extraction and Washing: The organic layer is separated and washed three times with 250 mL
of saturated NaCl solution.[11]

e Drying and Concentration: The organic layer is dried over anhydrous NazSOa, filtered, and
concentrated under reduced pressure.[11]

 Purification: The crude product is purified by distillation at 2 torr and 140 °C to yield pure 9-
decenoic acid as a colorless liquid.[11]

The following workflow diagram illustrates the key steps in the synthesis of 9-decenoic acid.
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Experimental Workflow: Synthesis of 9-Decenoic Acid
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9-Decenoic Acid Synthesis Workflow

Conclusion

Based on its chemical structure, which contains a ten-carbon chain with a single double bond,
9-decenoic acid is definitively classified as a monounsaturated fatty acid. Its distinct
physicochemical properties and presence in various natural products make it a compound of
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interest for further research and potential applications in various scientific and industrial fields.
This guide provides foundational technical information to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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